Cas no 1428138-99-1 (2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide)

• Product Name: 2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide
• CAS No: 1428138-99-1
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• MDL: MFCD27936977
• CID: 4699824
• Update Time: 2025-10-06

2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxodecahydroquinoxalin-2-yl)-N-propylacetamide
• T5979
• 2-quinoxalineacetamide, decahydro-3-oxo-N-propyl-
• 2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide

• MDL： MFCD27936977
• Inchi： 1S/C13H23N3O2/c1-2-7-14-12(17)8-11-13(18)16-10-6-4-3-5-9(10)15-11/h9-11,15H,2-8H2,1H3,(H,14,17)(H,16,18)
• InChI Key： YUFNKAVMIWFHIX-UHFFFAOYSA-N
• SMILES： O=C1C(CC(NCCC)=O)NC2CCCCC2N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Topological Polar Surface Area: 70.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide

Introduction to 2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide (CAS No. 1428138-99-1)

2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1428138-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of decahydroquinoxaline derivatives, which are known for their structural complexity and potential biological activity. The presence of an acetamide functional group and a propyl substituent in its molecular structure suggests a high degree of specificity, making it a candidate for further exploration in drug discovery and development.

The 3-oxodecahydroquinoxalin-2-yl moiety in the name underscores the compound's intricate cyclic framework, which is often associated with enhanced binding affinity to biological targets. This structural motif has been extensively studied for its role in modulating various physiological pathways, particularly those involving enzymes and receptors relevant to neurological and cardiovascular disorders. The acetamide group not only contributes to the compound's solubility and bioavailability but also serves as a pharmacophoric element that can interact with biological systems in multiple ways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from complex heterocyclic structures. Among these, decahydroquinoxalines have emerged as promising scaffolds due to their ability to mimic natural bioactive molecules while offering unique chemical properties. The compound 2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide (CAS No. 1428138-99-1) represents a significant advancement in this area, with its potential applications spanning multiple therapeutic domains.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can fine-tune its biological activity. Researchers have been particularly interested in exploring its interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in the treatment of diseases like cancer and inflammatory disorders. Preliminary studies have indicated that derivatives of decahydroquinoxalines can exhibit inhibitory effects on these enzymes, making them valuable candidates for further development.

The N-propylacetamide component of the molecule plays a crucial role in determining its pharmacokinetic profile. Acetamide derivatives are known for their favorable pharmacological properties, including good metabolic stability and moderate oral bioavailability. The propyl group further enhances the compound's solubility in both aqueous and lipid environments, facilitating its absorption and distribution throughout the body. These characteristics make 2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide (CAS No. 1428138-99-1) an attractive candidate for formulation into drugs that require systemic delivery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of compounds like 2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide with biological targets at an unprecedented level of detail. These computational models have been instrumental in guiding the design of novel derivatives with enhanced efficacy and reduced side effects. By leveraging machine learning algorithms and molecular dynamics simulations, scientists can now optimize the structure of this compound more efficiently than ever before.

In addition to its potential as a standalone therapeutic agent, 2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide (CAS No. 1428138-99-1) may also serve as a key intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization, enabling the creation of libraries of derivatives with tailored properties. This approach has been successfully employed in high-throughput screening programs to identify novel bioactive compounds rapidly.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The construction of the decahydroquinoxaline core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve these objectives. The introduction of the acetamide and propyl groups further demands meticulous optimization to maintain structural integrity and functional group compatibility.

As interest in targeted therapies continues to grow, compounds like 2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide (CAS No. 1428138-99-1) are being evaluated for their potential in precision medicine applications. These therapies aim to address specific genetic or molecular profiles associated with diseases, offering personalized treatment options that are more effective than traditional broad-spectrum drugs. The unique properties of this compound make it well-suited for such applications, particularly where selective inhibition of particular enzymatic pathways is required.

Ethical considerations are also paramount in the development of new pharmaceuticals. Researchers must ensure that their studies adhere to strict regulatory guidelines and ethical standards to protect human subjects and maintain public trust. The exploration of 2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide (CAS No. 1428138-99-1) fits within this framework, with ongoing research focused on minimizing risks while maximizing benefits.

In conclusion, 2-(3-Oxodecahydroquinoxalin-2-yl)-N-propylacetamide (CAS No. 1428138-99-1) represents a significant advancement in pharmaceutical chemistry with broad potential applications across multiple therapeutic areas. Its intricate structure, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its biological activity and synthetic possibilities, this compound is poised to play a crucial role in shaping the future of drug discovery and development.